5-Cyclopropyl-6-methoxypyridine-2-carbaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 5-cyclopropyl-6-methoxypyridine-2-carbaldehyde
• InChI: InChI=1S/C10H11NO2/c1-13-10-9(7-2-3-7)5-4-8(6-12)11-10/h4-7H,2-3H2,1H3
• InChI Key: BUXMGIUSFIVYHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)C=O)C2CC2

Description

5-Cyclopropyl-6-methoxypyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Manganese dioxide (67 g) was added to a solution of (5-cyclopropyl-6-methoxypyridin-2-yl)methanol (14.1 g) in chloroform (200 mL), and the mixture was stirred at 65° C. for one hour. The reaction solution was filtered through celite and the filtrate was concentrated to give 5-cyclopropyl-6-methoxypyridine-2-carbaldehyde (11 g, 85%).